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Compound of Interest

Compound Name: Indium(3+) perchlorate

Cat. No.: B079124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Indium(3+) perchlorate, focusing

on its chemical identity, safety data, and potential applications in research and development.

While specific detailed experimental protocols and established roles in biological signaling

pathways are not extensively documented in publicly available literature, this guide

consolidates the existing knowledge to support further investigation and safe handling of this

compound.

Chemical Identification and Properties
Indium(3+) perchlorate is an inorganic compound, the indium salt of perchloric acid. It is

typically available as a hydrate, with the octahydrate being a common form.
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Property Data Reference

Chemical Formula In(ClO₄)₃ (anhydrous) [1]

In(ClO₄)₃ · xH₂O (hydrate)

Molecular Weight
413.17 g/mol (anhydrous

basis)
[1]

Appearance Colorless crystals [1]

Solubility

Soluble in water and ethanol.

The octahydrate is also soluble

in acetic acid.

[1]

Melting Point

The octahydrate melts in its

own crystallization water at 80

°C.

[1]

CAS Numbers:

Form CAS Number

Anhydrous 13529-74-3

Hydrate 314041-16-2

Octahydrate 13465-15-1

Safety Data
Indium(3+) perchlorate is a strong oxidizing agent and requires careful handling. The

following safety information is compiled from various safety data sheets (SDS).
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Hazard Category GHS Classification Precautionary Statements

Oxidizing Properties Oxidizing Solids, Category 2

H272: May intensify fire;

oxidizer. P210: Keep away

from heat, hot surfaces,

sparks, open flames and other

ignition sources. No smoking.

P220: Keep away from

clothing and other combustible

materials.

Skin Irritation Skin Irritation, Category 2

H315: Causes skin irritation.

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves.

Eye Irritation
Serious Eye Irritation,

Category 2

H319: Causes serious eye

irritation. P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
Specific target organ toxicity —

Single exposure, Category 3

H335: May cause respiratory

irritation. P261: Avoid

breathing dust. P271: Use only

outdoors or in a well-ventilated

area.

First Aid Measures:

In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move person into fresh air.
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If swallowed: Rinse mouth with water.

Experimental Protocols
Detailed experimental protocols for the specific use of Indium(3+) perchlorate in drug

development or complex organic syntheses are not readily available in the reviewed literature.

However, a straightforward synthesis of the compound itself is documented.

Synthesis of Indium(3+) Perchlorate
A common method for the synthesis of Indium(3+) perchlorate involves the reaction of indium

hydroxide with perchloric acid[1].

Reaction: In(OH)₃ + 3HClO₄ → In(ClO₄)₃ + 3H₂O[1]

Procedure:

Carefully add a stoichiometric amount of perchloric acid to a suspension of indium hydroxide

in water.

Gently heat the mixture to facilitate the reaction and dissolution of the solid.

Allow the solution to cool, leading to the crystallization of Indium(3+) perchlorate hydrate.

Isolate the crystals by filtration and dry them appropriately.

Caution: Perchloric acid is a strong oxidizing acid and can be explosive, especially when

heated or in contact with organic materials. This synthesis should be performed with extreme

care in a well-ventilated fume hood, with appropriate personal protective equipment.

Potential Applications in Catalysis
While specific protocols for Indium(3+) perchlorate are scarce, other indium(III) salts, such as

indium(III) chloride and indium(III) triflate, are widely used as Lewis acid catalysts in a variety of

organic transformations. It is plausible that Indium(3+) perchlorate could serve a similar role,

leveraging the Lewis acidity of the In³⁺ ion. Potential applications could include:

Friedel-Crafts reactions: Catalyzing the alkylation or acylation of aromatic compounds.
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Michael additions: Promoting the conjugate addition of nucleophiles to α,β-unsaturated

carbonyl compounds.

Diels-Alder reactions: Accelerating cycloaddition reactions.

Researchers interested in exploring the catalytic activity of Indium(3+) perchlorate should

start by adapting established procedures for other indium(III) catalysts, with careful

consideration of the perchlorate anion's oxidizing nature and potential for explosive side

reactions.

Signaling Pathways and Biological Activity
There is currently no direct evidence in the reviewed scientific literature linking Indium(3+)
perchlorate to specific biological signaling pathways. Studies on the biological effects of

indium compounds have been conducted with other salts, such as indium chloride, and have

shown potential for cytotoxicity and interaction with cellular processes. However, these findings

cannot be directly extrapolated to the perchlorate salt. Further research is required to

understand the biological activity and potential toxicological profile of Indium(3+) perchlorate.

Visualizations
Synthesis and Characterization Workflow
The following diagram illustrates a general workflow for the synthesis and subsequent

characterization of Indium(3+) perchlorate.

Caption: Workflow for the synthesis and characterization of Indium(3+) perchlorate.

This guide provides a foundational understanding of Indium(3+) perchlorate based on

currently available information. The lack of detailed experimental protocols and biological data

highlights opportunities for future research to explore the potential of this compound in various

scientific and developmental fields. Researchers should always exercise extreme caution when

handling this and any perchlorate-containing compound due to its oxidizing and potentially

explosive nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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